Cas no 1169-49-9 (Testosterone isobutyrate)

Testosterone isobutyrate structure
Testosterone isobutyrate structure
Product Name:Testosterone isobutyrate
CAS No:1169-49-9
MF:C23H34O3
MW:358.514267444611
CID:40953
PubChem ID:92149
Update Time:2025-04-18

Testosterone isobutyrate Chemical and Physical Properties

Names and Identifiers

    • Testosterone isobutyrate
    • [(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 2-methylpropanoate
    • Testosterone 17-Isobutyrate
    • Testosterone Propionate EP Impurity B
    • TESTOSTERONE PROPIONATE IMPURITY B [EP IMPURITY]
    • Testosterone 2-Methylpropanoate
    • Q27279416
    • DTXSID70151573
    • 3-Oxoandrost-4-en-17beta-yl 2-Methyl-propanoate (Testosterone Isobutyrate)
    • TESTOSTERONE 2-METHYLPROPIONATE
    • 17.BETA.-(ISOBUTYROXY)ANDROST-4-EN-3-ONE
    • AKOS015902333
    • EINECS 214-622-7
    • H0KNQ242J5
    • 1169-49-9
    • ISOBUTYRIC ACID, ESTER WITH TESTOSTERONE
    • NS00023768
    • 3-OXOANDROST-4-EN-17.BETA.-YL ISOBUTYRAT
    • SCHEMBL1318762
    • TESTOSTERONE ISOBUTYRATE [WHO-DD]
    • UNII-H0KNQ242J5
    • TESTOSTERONEISOBUTYRATE
    • (17.BETA.)-17-(2-METHYL-1-OXOPROPOXY)ANDROST-4-EN-3-ONE
    • 3-OXOANDROST-4-EN-17BETA-YL ISOBUTYRAT
    • Testocryst
    • Perandren M
    • (17BETA)-17-(2-METHYL-1-OXOPROPOXY)ANDROST-4-EN-3-ONE
    • 17BETA-(ISOBUTYROXY)ANDROST-4-EN-3-ONE
    • DTXCID9074064
    • Agovirin-Depot
    • TESTOSTERONE PROPIONATE IMPURITY B (EP IMPURITY)
    • PYHZLMFTKOTWGQ-WAUHAFJUSA-N
    • 214-622-7
    • Inchi: 1S/C23H34O3/c1-14(2)21(25)26-20-8-7-18-17-6-5-15-13-16(24)9-11-22(15,3)19(17)10-12-23(18,20)4/h13-14,17-20H,5-12H2,1-4H3/t17-,18-,19-,20-,22-,23-/m0/s1
    • InChI Key: PYHZLMFTKOTWGQ-WAUHAFJUSA-N
    • SMILES: O(C(C(C)C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 358.25100
  • Monoisotopic Mass: 358.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 5.08610
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